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Introduction

Glutamyl-cysteine ligase (GCL), also known as y-glutamylcysteine synthetase (y-GCS), is the
first and rate-limiting enzyme in the biosynthesis of glutathione (GSH).[1] GCL catalyzes the
ATP-dependent formation of a unique y-glutamyl bond between the y-carboxyl group of
glutamate and the a-amino group of cysteine.[1] This enzymatic activity is not strictly limited to
cysteine. GCL exhibits broad substrate specificity, accepting a variety of amino acids as the
nucleophilic acceptor, thereby enabling the synthesis of a diverse range of y-glutamyl
dipeptides. This property makes GCL a valuable biocatalyst for the production of novel
peptides with potential applications in drug development, functional foods, and as research
tools.

These application notes provide a comprehensive guide to utilizing GCL for the synthesis of y-
glutamyl peptides, including detailed protocols for enzyme preparation, peptide synthesis, and
product purification.

Enzymatic Reaction Mechanism

The synthesis of y-glutamyl peptides by GCL is a two-step process that occurs at the active site
of the enzyme. The reaction is initiated by the phosphorylation of the y-carboxyl group of
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glutamate by ATP, which forms a y-glutamyl phosphate intermediate. Subsequently, the a-
amino group of the acceptor amino acid performs a nucleophilic attack on this intermediate,

leading to the formation of the y-glutamyl dipeptide and the release of ADP and inorganic
phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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